2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C18H17N3O4/c1-23-14-9-5-6-10-15(14)24-12-16(22)19-11-17-20-18(21-25-17)13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: XUSZWZIWSRRXKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, also known as MPOA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been extensively studied. In

Scientific Research Applications

2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been extensively studied for its potential therapeutic applications in various scientific research fields. This compound has been found to have anti-inflammatory, anticancer, and neuroprotective properties. In addition, 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to inhibit the growth of various microorganisms, including bacteria and fungi.

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. In addition, 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and physiological effects
2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been found to have various biochemical and physiological effects in scientific research studies. This compound has been shown to reduce inflammation and oxidative stress in animal models of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been found to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has several advantages and limitations for lab experiments. One of the main advantages of this compound is its potential therapeutic applications in various scientific research fields. In addition, 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is relatively easy to synthesize using the specific method described above. However, one of the limitations of 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is its potential toxicity, which may limit its use in certain scientific research studies.

Future Directions

There are several future directions for the scientific research of 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. One potential direction is to further investigate the mechanism of action of this compound and its potential therapeutic applications in various diseases. In addition, future studies could focus on optimizing the synthesis method of 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide to improve its efficiency and reduce its potential toxicity. Finally, future studies could explore the use of 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in combination with other compounds to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves a series of chemical reactions that require specific reagents and conditions. The starting material for the synthesis is 2-methoxyphenol, which is reacted with sodium hydride in dimethylformamide to form the sodium salt of 2-methoxyphenol. This salt is then reacted with 2-chloro-N-(3-phenyl-1,2,4-oxadiazol-5-yl)acetamide in the presence of potassium carbonate to form 2-(2-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide.